![molecular formula C21H22N4O3S B2619584 N-isopropyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 1235049-18-9](/img/structure/B2619584.png)
N-isopropyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isopropyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'NITTA' and is synthesized using specific methods to ensure its purity and stability.
Mechanism of Action
The mechanism of action of NITTA is not fully understood, but studies suggest that it may work by inhibiting specific enzymes or proteins involved in various cellular processes. For example, NITTA has been shown to inhibit the activity of histone deacetylases, which play a crucial role in gene expression and cell proliferation.
Biochemical and physiological effects:
NITTA has been shown to have various biochemical and physiological effects, including inducing apoptosis in cancer cells, inhibiting bacterial and fungal growth, and reducing inflammation. Additionally, studies have shown that NITTA can modulate specific signaling pathways involved in cellular processes, such as the MAPK/ERK pathway.
Advantages and Limitations for Lab Experiments
One of the main advantages of NITTA is its potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Additionally, NITTA has shown broad-spectrum antimicrobial activity, making it a potential candidate for the development of new antimicrobial agents. However, one of the limitations of NITTA is its complex synthesis process, which requires specialized equipment and expertise. Additionally, the mechanism of action of NITTA is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on NITTA. One potential direction is to further investigate its mechanism of action and identify specific targets for its activity. Additionally, studies could focus on optimizing the synthesis process to improve the yield and purity of the compound. Furthermore, research could explore the potential of NITTA as a therapeutic agent for other diseases, such as autoimmune disorders and neurodegenerative diseases.
In conclusion, N-isopropyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has shown great potential in various scientific research applications. Its potential as a therapeutic agent for cancer and inflammatory diseases, as well as its broad-spectrum antimicrobial activity, make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of NITTA involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the preparation of 5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazole-2-thiol, which is then reacted with isopropyl chloroacetate to form N-isopropyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide. The final product is purified through various techniques, including column chromatography, to ensure its purity and stability.
Scientific Research Applications
NITTA has shown great potential in various scientific research applications, including cancer treatment, antimicrobial activity, and anti-inflammatory effects. Studies have shown that NITTA can induce apoptosis in cancer cells, making it a potential candidate for cancer treatment. Additionally, NITTA has shown promising results in inhibiting the growth of various bacterial and fungal strains, making it a potential candidate for antimicrobial therapy. Furthermore, NITTA has demonstrated anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
2-[1-(4-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3S/c1-14(2)23-20(26)13-29-21-22-12-19(16-5-4-6-18(11-16)25(27)28)24(21)17-9-7-15(3)8-10-17/h4-12,14H,13H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLESKXUXMWQBRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC(C)C)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.